Cas no 1206994-74-2 (1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole)

• Product Name: 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole
• CAS No: 1206994-74-2
• MF: C₁₆H₁₃ClN₂S
• MW: 300.805821180344
• CID: 5445419
• PubChem ID: 49672282
• Update Time: 2025-10-28

1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2-methylsulfanyl-5-phenylimidazole
• CCG-312029
• 1-(3-chlorophenyl)-2-(methylthio)-5-phenyl-1H-imidazole
• AKOS024477831
• 1206994-74-2
• 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole
• F2964-3009

• Inchi： 1S/C16H13ClN2S/c1-20-16-18-11-15(12-6-3-2-4-7-12)19(16)14-9-5-8-13(17)10-14/h2-11H,1H3
• InChI Key： KCUZGPPKGXEHEM-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=CC(Cl)=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 300.0487973g/mol
• Monoisotopic Mass: 300.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.2±52.0 °C(Predicted)
• pka: 3.52±0.60(Predicted)

Additional information on 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole

Introduction to 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole (CAS No. 1206994-74-2)

1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole, identified by its CAS number 1206994-74-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple aromatic rings and functional groups such as chlorophenyl, methylsulfanyl, and phenyl makes it a versatile scaffold for drug discovery and development.

The compound belongs to the imidazole class of heterocycles, which are widely recognized for their biological activity and role in various therapeutic agents. Imidazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The specific arrangement of atoms in 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in developing novel imidazole-based compounds with enhanced efficacy and reduced side effects. The structural features of 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole make it an attractive candidate for such endeavors. Researchers have been exploring its potential as a lead compound in the synthesis of new drugs targeting various diseases.

One of the key areas of research involving this compound is its application in oncology. Imidazole derivatives have shown promise in inhibiting enzymes involved in cancer cell proliferation and survival. The methylsulfanyl group in particular has been found to enhance binding affinity to biological targets, improving the compound's pharmacological activity. Studies have demonstrated that modifications at the 3-chlorophenyl and 5-phenyl positions can significantly influence the compound's bioavailability and therapeutic efficacy.

The synthesis of 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve yield but also enable the introduction of additional functional groups for tailored biological activity.

Efforts are ongoing to optimize the synthetic route for large-scale production while maintaining high purity standards. This is crucial for pharmaceutical applications where impurities can affect drug safety and efficacy. Collaborative research between chemists and biologists is essential to bridge the gap between laboratory-scale synthesis and industrial production.

The pharmacokinetic properties of 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole are another critical aspect being studied. Understanding how the body processes this compound can help in designing better delivery systems and improving patient outcomes. Preclinical studies have begun to explore its metabolic pathways and potential interactions with other drugs, providing valuable insights into its therapeutic potential.

In conclusion, 1-(3-chlorophenyl)-2-(methylsulfanyl)-5-phenyl-1H-imidazole (CAS No. 1206994-74-2) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing new drugs. Continued investigation into its synthesis, pharmacology, and clinical applications will likely lead to significant advancements in medicine.